Cas no 34992-02-4 (Hexane,diisocyanatotrimethyl-)

• Product Name: Hexane,diisocyanatotrimethyl-
• CAS No: 34992-02-4
• MF: C₂₂H₃₆N₄O₄
• MW: 420.545645713806
• CID: 295259
• Update Time: 2024-01-27

Hexane,diisocyanatotrimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane,diisocyanatotrimethyl-
• Trimethyl-1,6-diisocyanatohexane,mixture of 2,2,4- and 2,4,4-isomers
• TRIMETHYL-1 6-DIISOCYANATOHEXANE 99
• trimethyl-1,6-diisocyanatohexane, mixture of
• TRIMETHYL-1,6-DIISOCYANATOHEXANE, 99%, M IXTURE OF 2,2,4-AND 2,4,4-ISOMERS

• Inchi： 1S/2C11H18N2O2/c1-10(7-13-9-15)6-11(2,3)4-5-12-8-14;1-10(4-5-12-8-14)6-11(2,3)7-13-9-15/h2*10H,4-7H2,1-3H3
• InChI Key： XLRHAAFCQUDHHF-UHFFFAOYSA-N
• SMILES： C(C(C)CN=C=O)C(C)(C)CCN=C=O.C(C(C)CCN=C=O)C(C)(C)CN=C=O

Computed Properties

• Exact Mass: 210.13694
• Monoisotopic Mass: 420.274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 549
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Density: 1.012 g/mL at 25 °C(lit.)
• Boiling Point: 149 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.462(lit.)
• PSA: 58.86

Hexane,diisocyanatotrimethyl- Security Information

• Hazardous Material transportation number：UN 2328 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-26-42/43
• Safety Instruction： 23-26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III